Brevinin-2LTb

• bioactivity: Gram+ & Gram-,
• sequence: SILDKIKNVALGVARGAGTGILKALLCKLDKSC

Description

Brevinin-2LTb is an antimicrobial peptide (AMP) isolated from the skin of the broad-folded frog (Hylarana latouchii). It belongs to the brevinin-2 family, a class of cationic peptides known for their broad-spectrum antimicrobial activity and conserved structural motifs, including a hydrophobic region and a C-terminal cyclic heptapeptide domain (often termed the "Rana box") . This compound was identified through molecular cloning and proteomic approaches, such as reverse-phase high-performance liquid chromatography (RP-HPLC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) . Notably, this compound exhibits minimal hemolytic activity in vitro, making it a promising candidate for therapeutic development .

Comparison with Similar Compounds

Comparison with Similar Compounds

Brevinin-2LTb is one of several AMPs identified in Hylarana latouchii, including brevinin-2LTa , brevinin-2LTc , esculentin-1LTa , esculentin-2LTa , palustrin-2LTa , and temporin-LTe . Below is a systematic comparison based on structural, functional, and pharmacological properties:

Table 1: Comparative Analysis of this compound and Related AMPs

Property	This compound	Brevinin-2LTa/LTc	Esculentin-1LTa	Esculentin-2LTa	Palustrin-2LTa	Temporin-LTe
Family	Brevinin-2	Brevinin-2	Esculentin-1	Esculentin-2	Palustrin-2	Temporin
Structural Motif	C-terminal cyclic domain	C-terminal cyclic domain	Linear, α-helical	Linear, α-helical	C-terminal cyclic domain	Short, linear
Charge	Cationic	Cationic	Cationic	Cationic	Cationic	Cationic
Hemolytic Activity	Low	Low (inferred)	Moderate (inferred)	Moderate (inferred)	Low	High (typical of temporins)
Antimicrobial Target	Gram-negative/-positive bacteria	Gram-negative/-positive bacteria	Gram-negative bacteria	Gram-negative bacteria	Broad-spectrum	Gram-positive bacteria
Therapeutic Potential	High (low toxicity)	High	Moderate (higher toxicity)	Moderate	High	Limited (due to hemolysis)

Key Findings:

Structural Diversity : this compound and its brevinin-2 analogs (LTa/LTc) share the conserved Rana box, which enhances stability and membrane interaction. In contrast, esculentin-1/2 and palustrin-2 lack this motif but exhibit α-helical structures linked to pore-forming activity .

Hemolytic Activity: this compound and palustrin-2LTa demonstrate significantly lower hemolytic activity compared to temporin-LTe, which aligns with temporins’ known propensity for erythrocyte lysis .

Antimicrobial Spectrum : this compound and palustrin-2LTa show broader activity against both Gram-positive and Gram-negative bacteria, while esculentin-1/2 and temporin-LTe are more selective .

Mechanistic Differences : this compound likely disrupts microbial membranes via electrostatic interactions, whereas esculentin-1LTa may employ a barrel-stave pore mechanism due to its α-helical conformation .